2'-O-Methylperlatolic acid

• IUPAC Name: 4-(2-hydroxy-4-methoxy-6-pentylbenzoyl)oxy-2-methoxy-6-pentylbenzoic acid
• InChI: InChI=1S/C26H34O7/c1-5-7-9-11-17-13-19(31-3)15-21(27)23(17)26(30)33-20-14-18(12-10-8-6-2)24(25(28)29)22(16-20)32-4/h13-16,27H,5-12H2,1-4H3,(H,28,29)
• InChI Key: BSTCIRYEMDTNQT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=C(C(=CC(=C1)OC)O)C(=O)OC2=CC(=C(C(=C2)OC)C(=O)O)CCCCC
• Molecular Formula: C26H34O7
• DSSTOX Substance ID: DTXSID20192259
• Molecular Weight: 458.5 g/mol
• CAS RN: 38968-07-9

Description

2'-O-Methylperlatolic acid is a depside isolated from an undetermined Lecidea species. Its chemical structure is identified based on spectroscopic data and hydrolysis, resulting in 4-O-methylolivetol carboxylic acid and 2-O-methylolivetol carboxylic acid (Huneck & Schreider, 1975).

Synthesis Analysis

While there is no direct synthesis method provided for this compound in the available literature, related compounds such as [2H4]Folic acid have been synthesized for use in stable isotope dilution assays, providing a context for complex molecule synthesis (Freisleben, Schieberle, & Rychlik, 2002).

Molecular Structure Analysis

Although direct analysis of this compound's molecular structure is not detailed, the methodologies like X-ray crystallography and NMR used for related compounds provide insight into potential approaches for understanding its structure. For instance, the crystal structure analysis of methyl 2-hydroxyimino-3-phenyl-propionate gives an example of the detailed structural determination that could be applied (Li, Zhen, Han, & Liu, 2009).

Chemical Reactions and Properties

Direct information on this compound's chemical reactions is not provided, but looking at similar organic molecules, such as 2-Methyltetrahydrofuran's analysis, could offer indirect insights into its reactivity and applications in synthesis and industry (Pace et al., 2012).

Physical Properties Analysis

Specific physical properties of this compound are not listed. However, general properties such as boiling point, stability, and miscibility, as studied for related chemical compounds like 2-Methyltetrahydrofuran, might provide a comparative baseline (Pace et al., 2012).

Chemical Properties Analysis

Again, specific chemical properties of this compound are not directly available, but studies on similar molecules may shed light on aspects such as solubility, reactivity, and environmental stability. For instance, understanding the properties of 2-Methyltetrahydrofuran can offer insights into solvent applications and environmental considerations (Pace et al., 2012).

Scientific Research Applications

• 2′-O-Methylperlatolic acid's structural identification : A study dating back to 1975 isolated 2′-O-Methylperlatolic acid from a Lecidea species and determined its structure through spectroscopic data and hydrolysis, which led to the identification of 4-O-methylolivetol carboxylic acid and 2-O-methylolivetol carboxylic acid (Huneck & Schreider, 1975).

• Therapeutic potential for diabetes : Research indicates that 2′-O-Methylperlatolic acid acts as an insulin receptor sensitizer and may be used as a therapeutic agent for treating diabetes. It has shown the potential to activate the insulin signaling pathway, regulate glucose homeostasis, and exert a glucose-lowering effect in diabetic models. The studies suggest its binding to the insulin receptor and its ability to enhance insulin's hypoglycemic effects, which could lead to a reduction in required insulin doses and protection of beta cells (Wang et al., 2022).

• Chemical composition and synthesis : Various studies have focused on the chemical synthesis of 2′-O-Methylperlatolic acid and its analogs for different applications, including as depsides in lichens. The compound has been synthesized and characterized in detail to understand its structure and potential applications in various fields (Elix, 1974).

Mechanism of Action

Target of Action

The primary target of 2’-O-Methylperlatolic acid (2-O-M) is the Insulin Receptor (InsR) . The InsR plays a crucial role in regulating glucose homeostasis in the body . Additionally, 2-O-M is also known to inhibit Monoamine Oxidase B (MAO-B) .

Mode of Action

2-O-M directly binds to the extracellular domain of the InsR . This binding enhances the function of insulin-induced glucose-lowering effect through activation of the insulin signaling pathway .

Biochemical Pathways

The binding of 2-O-M to the InsR activates the insulin signaling pathway . This activation results in significant stimulation of the glucose uptake capacity of C2C12 myotubes . The insulin signaling pathway involves key proteins such as IR-β, p-IR, AKT, and p-AKT .

Result of Action

The activation of the insulin signaling pathway by 2-O-M has several effects. It significantly prolongs the blood glucose-lowering effect of insulin . It also enhances the phosphorylation of AKT in muscle tissue, which in turn enhances glucose uptake in C2C12 myotubes . Furthermore, 2-O-M significantly increases glucagon secretion and enhances liver gluconeogenesis to prevent hypoglycemia .

Action Environment

The action of 2-O-M is influenced by the physiological environment. For instance, in an animal model of diabetes, 2-O-M was able to exert a glucose-lowering effect . .